(3-((4-Chlorophenyl)sulfonyl)pyrrolidin-1-yl)(7-methoxybenzofuran-2-yl)methanone

• IUPAC Name: [3-(4-chlorophenyl)sulfonylpyrrolidin-1-yl]-(7-methoxy-1-benzofuran-2-yl)methanone
• InChI: InChI=1S/C20H18ClNO5S/c1-26-17-4-2-3-13-11-18(27-19(13)17)20(23)22-10-9-16(12-22)28(24,25)15-7-5-14(21)6-8-15/h2-8,11,16H,9-10,12H2,1H3
• InChI Key: YMXPOCOIVRXPRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)N3CCC(C3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H18ClNO5S
• Molecular Weight: 419.9 g/mol

Description

(3-((4-Chlorophenyl)sulfonyl)pyrrolidin-1-yl)(7-methoxybenzofuran-2-yl)methanone, also known as CP-47,497, is a synthetic cannabinoid compound that was first synthesized in the 1990s. This compound has gained attention in the scientific community due to its potential applications in research related to the endocannabinoid system.

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

Research has demonstrated various methodologies for the synthesis and chemical reactivity of compounds structurally related to "(3-((4-Chlorophenyl)sulfonyl)pyrrolidin-1-yl)(7-methoxybenzofuran-2-yl)methanone". For example, the synthesis and oxidation of certain heterocyclic compounds have been explored, showcasing methods to achieve derivatives through alkylation and oxidation reactions, which are crucial for further chemical modifications and the development of pharmacologically active compounds (Ohkata, Takee, & Akiba, 1985).

Antimicrobial and Antiviral Activities

Compounds with the "this compound" scaffold have shown promising antimicrobial and antiviral properties. Studies on derivatives like 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides reveal significant activity against specific viruses, highlighting their potential in antiviral therapy (Chen et al., 2010).

Catalytic Applications and Material Science

Research has also delved into the catalytic applications of sulfonated compounds, demonstrating their efficiency in alcohol oxidation processes. Such studies contribute to the development of more environmentally friendly and selective catalysts in organic synthesis, underlining the versatility of sulfonated compounds in both synthetic chemistry and material science (Hazra et al., 2015).

Potential Therapeutic Applications

Investigations into the biological activities of compounds similar to "this compound" have revealed various potential therapeutic applications. This includes studies on their anti-inflammatory, anticancer, and antimicrobial properties, with some compounds exhibiting higher efficacy than existing drugs in preclinical models. These findings suggest the potential of such compounds in developing new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).